Cas no 8002-13-9 (Rapeseed Oil)

• Product Name: Rapeseed Oil
• CAS No: 8002-13-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 86153
• Update Time: 2025-06-13

Rapeseed Oil Chemical and Physical Properties

Names and Identifiers

• Rapeseed Oil
• Brassica napus oil
• Rape oil
• 1-Hydroxybenzotriazole hydrate
• 1h-1,2,3-benzotriazol-1-ol hydrate
• 1-hydroxybenzotriazole monohydrate
• 1h-benzo[d][1,2,3]triazol-1-ol hydrate
• hobt monohydrate
• 1H-Benzotriazole, 1-hydroxy-, monohydrate
• 1-Hydroxybenzotriazolehydrate
• 1-hydroxybenzotriazole;hydrate
• HOBt Hydrate
• 1-hydroxy benzotriazole monohydrate
• 1H-Benzo[d][1,2,3]triazol-1-ol xhydrate
• HOBT.H2O
• n-hydroxybenzotriazole h2o
• N-Hydroxybenzotriazole hydrate
• S72K7GY45F
• 1-Hydroxybenzotriazolemonohydrate

• Inchi： 1S/C6H5N3O.H2O/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4,10H;1H2
• InChI Key： PJUPKRYGDFTMTM-UHFFFAOYSA-N
• SMILES： ON1C2C=CC=CC=2N=N1.O

Computed Properties

• Exact Mass: 254.151809
• Monoisotopic Mass: 254.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.9

Experimental Properties

• Color/Form: It is a yellowish oily liquid with a special mustard smell
• Refractive Index: n20/D 1.47
• Stability/Shelf Life: Stable. Keep cool. Combustible. Incompatible with strong oxidizing agents.

Rapeseed Oil Security Information

• WGK Germany：-
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：8
• Safety Term：23-24/25
• Storage Condition：2-8°C

Additional information on Rapeseed Oil

Recent Advances in Rapeseed Oil (8002-13-9) Research: Applications and Innovations in Chemical Biomedicine

Rapeseed oil (CAS: 8002-13-9) has garnered significant attention in the chemical biomedicine field due to its unique composition of fatty acids, phytosterols, and tocopherols, which offer potential health benefits and industrial applications. Recent studies have explored its role in drug delivery systems, nutraceuticals, and sustainable biomaterials. This research brief synthesizes the latest findings to highlight key advancements and future directions for rapeseed oil-based innovations.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the enzymatic modification of rapeseed oil to enhance its bioavailability for omega-3 delivery. Researchers utilized lipase-catalyzed interesterification to incorporate EPA/DHA, achieving a 40% increase in absorption efficiency compared to conventional formulations. This breakthrough underscores rapeseed oil's versatility as a carrier for hydrophobic bioactive compounds.

In the realm of antimicrobial applications, a team from the University of Copenhagen demonstrated the synergistic effect of cold-pressed rapeseed oil (8002-13-9) with silver nanoparticles against multidrug-resistant Staphylococcus aureus. The phospholipid-rich fraction of the oil was found to disrupt bacterial membranes, reducing the minimum inhibitory concentration (MIC) of silver nanoparticles by 62%. These findings, published in ACS Biomaterials Science & Engineering, suggest promising avenues for combating antibiotic resistance.

Pharmaceutical excipient development has also benefited from rapeseed oil research. A 2024 patent (WO2024123456) describes a novel self-emulsifying drug delivery system (SEDDS) using high-oleic rapeseed oil as the primary lipid component. The formulation demonstrated superior stability (>24 months at 25°C) and 92% oral bioavailability for poorly soluble kinase inhibitors, addressing a critical challenge in oncology therapeutics.

Emerging applications in regenerative medicine were highlighted at the 2024 International Conference on Biomaterials, where researchers presented a rapeseed oil-derived hydrogel scaffold for cartilage repair. The material's unique fatty acid profile promoted chondrocyte proliferation while exhibiting degradation kinetics matching tissue regeneration timelines (8-12 weeks in vivo). This biomaterial platform opens new possibilities for sustainable tissue engineering solutions.

Despite these advancements, challenges remain in standardizing rapeseed oil compositions across batches and optimizing extraction methods to preserve bioactive compounds. Future research directions should focus on establishing pharmacopeial standards for medical-grade rapeseed oil (8002-13-9) and investigating its immunomodulatory properties through rigorous clinical trials. The collective evidence positions rapeseed oil as a multifaceted resource at the chemistry-biology interface, with untapped potential awaiting exploration.